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Compound of Interest

Compound Name: TG4-155

Cat. No.: B1682783

TG4-155 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of TG4-155.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving TG4-1557

Al: The recommended solvent for dissolving TG4-155 is dimethyl sulfoxide (DMSO).[1][2][3][4]
[5] It is sparingly soluble in ethanol and insoluble in water.

Q2: What is the solubility of TG4-155 in various solvents?

A2: The solubility of TG4-155 can vary slightly between suppliers. For the most accurate
information, always refer to the certificate of analysis provided with your specific lot of the
compound. A summary of reported solubility values is provided in the table below.

Q3: Are there any specific recommendations for preparing TG4-155 stock solutions in DMSO?

A3: Yes, it is crucial to use fresh, anhydrous DMSO. DMSO is hygroscopic and can absorb
moisture, which will reduce the solubility of TG4-155. For maximum solubility, ultrasonic
treatment may be necessary.

Q4: How should I store the solid TG4-155 compound and its stock solutions?
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A4: Solid TG4-155 should be stored at -20°C for long-term stability (= 2 years). Stock solutions
in DMSO can be stored at -20°C for up to one month or at -80°C for up to two years. To avoid
repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller
volumes.

Troubleshooting Guide

Issue: | am having difficulty dissolving TG4-155 in DMSO, or the compound is precipitating out
of solution.

e Root Cause 1: DMSO quality. The DMSO used may have absorbed moisture.
o Solution: Use a fresh, unopened bottle of anhydrous or molecular sieve-dried DMSO.

¢ Root Cause 2: Insufficient mixing. The compound may not be fully dispersed in the solvent.
o Solution: Briefly warm the solution and use sonication to aid dissolution.

» Root Cause 3: Supersaturation. The concentration of TG4-155 may be too high for the
solvent volume.

o Solution: Refer to the solubility data table and ensure you are not exceeding the maximum
solubility. If necessary, add more solvent to decrease the concentration.

Data Presentation

Table 1: Solubility of TG4-155 in Common Laboratory Solvents
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Molar Equivalent

Solvent Solubility (mg/mL) Source(s)

(mM)
DMSO 125 316.89
DMSO 79 200.27
DMSO 35 ~88.7
DMSO 30 ~76.0
DMSO 20 ~50.7
DMF 50 ~126.7
Ethanol 10 ~25.3
Ethanol 5 ~12.7
Water Insoluble

Note: The molecular weight of TG4-155 is approximately 394.47 g/mol .
Experimental Protocols

Protocol 1: Preparation of a 10 mM TG4-155 Stock Solution in DMSO

e Weighing: Accurately weigh out 3.945 mg of TG4-155 powder.

e Dissolving: Add 1 mL of fresh, anhydrous DMSO to the vial containing the TG4-155.

» Mixing: Vortex the solution thoroughly. If needed, sonicate the vial for 5-10 minutes in a water
bath to ensure complete dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or
-80°C.

Protocol 2: Dilution of TG4-155 Stock Solution for In Vitro Experiments

e Thawing: Thaw a single aliquot of the 10 mM TG4-155 stock solution at room temperature.
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« Dilution: Serially dilute the stock solution with your cell culture medium to achieve the desired
final concentrations for your experiment. It is important to first dissolve the TG4-155 in
DMSO before diluting with aqueous buffers.

Visualizations
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Experimental Workflow: TG4-155 Solution Preparation

Stock Solution Preparation

Weigh TG4-155 Powder »-| Add Anhydrous DMSO P-| Vortex / Sonicate | Aliquot and Store at -20°C/-80°C
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+ Working Solution Preparation

Thaw Stock Aliquot P> Dilute with Aqueous Buffer/Medium P> Use in Experiment
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Troubleshooting Logic for TG4-155 Dissolution Issues

Dissolution Problem

Is DMSO fresh
and anhydrous?

Was sonication/
vortexing applied?

Yds I\[¢] Use fresh, anhydrous DMSO

Is concentration
below max solubility?

Apply sonication
and/or warming

Adjust concentration
by adding solvent

Problem Resolved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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